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Compound of Interest

Compound Name: Quinaprilat hydrochloride

Cat. No.: B15575860

Get Quote

\ J

These application notes provide detailed methodologies for the quantitative analysis of
Quinaprilat, the active metabolite of Quinapril, in human plasma. The protocols are intended for
researchers, scientists, and professionals in the field of drug development and bioanalysis.

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS) Method

This method offers high sensitivity and selectivity for the determination of Quinaprilat in human
plasma.

Quantitative Data Summary
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Parameter

Quinaprilat

Quinapril (Prodrug)

Reference

Linearity Range

10.012 - 1000 ng/mL

5.010 - 500.374

[1](2][3]

ng/mL
10 - 2000 ng/mL 5 - 1000 ng/mL [4]
Lower Limit of
Quantification (LLOQ) 10.012 ng/mL 5.010 ng/mL [1112][3]
10 ng/mL 5 ng/mL [4]
Intra-day Precision <10.0% <10.0% [2][3]
<15% <15% [4]
Inter-day Precision <10.0% <10.0% [2][3]
< 15% < 15% [4]
Accuracy Within 10.0% Within 10.0% [2][3]
Recovery 62.6% 85.8% [11[2]

Experimental Protocol

1.

Sample Preparation: Protein Precipitation[4]

To 250 pL of human plasma, add a suitable internal standard (e.qg., Lisinopril or Carvedilol).

[1](21[4]

Add 750 pL of a cold acetonitrile:methanol (8:2 v/v) mixture to precipitate the plasma

proteins.[4]

Vortex the mixture for 1 minute.

Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 200 pL of the mobile phase.
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. Chromatographic Conditions
Chromatographic System: UPLC or HPLC system.[1][2][4]
Column: Acquity UPLC BEH C18 (100 x 2.1 mm, 1.7 um) or equivalent.[1][2]

Mobile Phase: Isocratic elution with a suitable mobile phase.[1][2] A gradient elution can also
be used.[4]

Flow Rate: 0.2 mL/min.[1][2]
Injection Volume: 10 pL.
Column Temperature: 40°C.
Total Run Time: Approximately 3.0 - 6.3 minutes.[1][2][4]
. Mass Spectrometric Conditions
Mass Spectrometer: Triple-quadrupole tandem mass spectrometer.[1][2]
lonization Source: Electrospray lonization (ESI) in positive mode.[4]
Detection Mode: Multiple Reaction Monitoring (MRM).[1][2][4]

Monitor the specific precursor to product ion transitions for Quinaprilat and the internal
standard.

Experimental Workflow Diagram
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LC-MS/MS Experimental Workflow

’ Sample Preparation

Plasma Sample (250 L) }——{ Add Internal Standard }——{ (:C'Z:Z::‘;S%‘::;ﬂsl) } Vortex { Centrifuge }——{ Collect Supernatant }——{ Evaporate to Dryness }——{ Reconstitute in Mobile Phase.
N L] -

l LC-MS/MS Analysis

Chromatographic Separation Mass Spectrometric Detection
Inject into UPLC/HPLC }——{ (Ca8 Column (MRM Mode)

T T

[ ]

HPLC-UV Experimental Workflow

| Sample Preparation (SPE)

Condition C18 SPE Cartridge |—>| Load Plasma Sample |—>| Wash Cartridge |—>| Elute Analytes |—>| Evaporate to Dryness |—>| Reconstitute in Mobile Phase

HPLC-UV Analysis

o Chromatographic Separation
Inject into HPLC |—>| (C18 Column) UV Detection (215 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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